2-Amino-4-phenylbutyrate ethyl hydrochloride

• CAS RN: 93964-79-5
• Molecular Formula: C12H18ClNO2
• Molecular Weight: 243.73 g/mol
• IUPAC Name: ethyl 2-amino-4-phenylbutanoate;hydrochloride
• InChI: InChI=1S/C12H17NO2.ClH/c1-2-15-12(14)11(13)9-8-10-6-4-3-5-7-10;/h3-7,11H,2,8-9,13H2,1H3;1H
• InChI Key: PTFKZMFFSIYCOV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CCC1=CC=CC=C1)N.Cl

Description

2-Amino-4-phenylbutyrate ethyl hydrochloride is a useful research compound. Its molecular formula is C12H18ClNO2 and its molecular weight is 243.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of d,l-homophenylalanine (5 g., 27.9 mmole) in absolute ethanol (60 ml.) was cooled to 0° (ice bath) and saturated with hydrochloric acid gas. The mixture was allowed to warm to room temperature and stirred overnight. A stream of nitrogen was then passed through the solution to remove the bulk of the hydrochloric acid and the mixture was evaporated to dryness. The solid residue was triturated with ether, filtered and dried to give (±)-α-aminobenzenebutanoic acid, ethyl ester, monohydrochloride as a fluffy white solid; m.p. 129°-130°. Rf (acetic acid/methanol/dichloromethane; 1:1:8)=0.63.